Cas no 2181-19-3 (1-Azabicyclo[2.2.2]octane,4-bromo-)
2181-19-3 structure
Product Name:1-Azabicyclo[2.2.2]octane,4-bromo-
CAS No:2181-19-3
MF:C7H12BrN
MW:190.080881118774
CID:288544
PubChem ID:137470
Update Time:2025-04-19
1-Azabicyclo[2.2.2]octane,4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane,4-bromo-
- 4-bromo-1-azabicyclo[2.2.2]octane
- 4-Bromo-1-azabicyclo(2.2.2)octane
- 2181-19-3
- DTXSID70176226
- 4-bromoquinucli-dine
- SCHEMBL7778993
-
- Inchi: 1S/C7H12BrN/c8-7-1-4-9(5-2-7)6-3-7/h1-6H2
- InChI Key: ZUEBXWFONILVTP-UHFFFAOYSA-N
- SMILES: BrC12CCN(CC1)CC2
Computed Properties
- Exact Mass: 189.01536
- Monoisotopic Mass: 189.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 201°Cat760mmHg
- Flash Point: 75.4°C
- Refractive Index: 1.573
- PSA: 3.24
1-Azabicyclo[2.2.2]octane,4-bromo- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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